Cas no 18519-69-2 (6,6'-[pyridine-2,5-diylbis(carbonylimino)]bis(1-pentylquinolinium) bis(4-methylbenzenesulfonate))

• Product name: 6,6'-[pyridine-2,5-diylbis(carbonylimino)]bis(1-pentylquinolinium) bis(4-methylbenzenesulfonate)
• CAS No: 18519-69-2
• MF: C₃₅H₃₉N₅O₂+₂^.₂[C₇H₇O₃S-]
• MW: 904.10382
• CID: 1379111
• PubChem ID: 205732

6,6'-[pyridine-2,5-diylbis(carbonylimino)]bis(1-pentylquinolinium) bis(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• 6,6'-[pyridine-2,5-diylbis(carbonylimino)]bis(1-pentylquinolinium) bis(4-methylbenzenesulfonate)
• 2-N,5-N-bis(1-pentylquinolin-1-ium-6-yl)pyridine-2,5-dicarboxamide,4-methylbenzenesulfonate
• 6,6'-(Pyridin-2,5-diylbis(carbonylimino))bis(1-pentylquinolinium) ditosylate
• CHEMBL3230613
• DTXSID60171740
• Quinolinium, 6,6'-(pyridin-2,5-diylbis(carbonylimino))bis(1-pentyl-, ditosylate
• Quinolinium, 6,6'-(2,5-pyridinediylbis(carbonylimino))bis(1-pentyl-, di-p-toluenesulfonate
• 18519-69-2

• Inchi： InChI=1S/C35H37N5O2.2C7H8O3S/c1-3-5-7-19-39-21-9-11-26-23-29(14-17-32(26)39)37-34(41)28-13-16-31(36-25-28)35(42)38-30-15-18-33-27(24-30)12-10-22-40(33)20-8-6-4-2;2*1-6-2-4-7(5-3-6)11(8,9)10/h9-18,21-25H,3-8,19-20H2,1-2H3;2*2-5H,1H3,(H,8,9,10)
• InChI Key： HQWMKSXAZDCEIH-UHFFFAOYSA-N
• SMILES： CCCCC[N+]1=CC=CC2=C1C=CC(=C2)NC(=O)C3=CN=C(C=C3)C(=O)NC4=CC5=C(C=C4)[N+](=CC=C5)CCCCC.CC1=CC=C(C=C1)S(=O)(=O)[O-].CC1=CC=C(C=C1)S(=O)(=O)[O-]

Computed Properties

• Exact Mass: 903.33389
• Monoisotopic Mass: 903.33355601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 64
• Rotatable Bond Count: 12
• Complexity: 1050
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 210Ų

Experimental Properties

• PSA: 193.25